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Compound of Interest

Compound Name: 4-Butoxybenzaldehyde

Cat. No.: B1265825 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The Williamson ether synthesis is a robust and widely employed method for the preparation of

ethers. This application note provides a detailed experimental protocol for the synthesis of 4-
butoxybenzaldehyde, a valuable intermediate in the synthesis of various organic molecules

and active pharmaceutical ingredients. The reaction proceeds via a nucleophilic substitution

(SN2) mechanism, where the phenoxide ion of 4-hydroxybenzaldehyde attacks the electrophilic

carbon of 1-bromobutane.

Reaction Scheme
The synthesis of 4-butoxybenzaldehyde from 4-hydroxybenzaldehyde and 1-bromobutane is

illustrated below:

4-Hydroxybenzaldehyde + 1-Bromobutane → 4-Butoxybenzaldehyde

Data Presentation
The following table summarizes the key quantitative data for this experimental protocol.
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Parameter Value Reference

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

Typical Yield 95% [2]

Purity
High (after column

chromatography)
[2]

Appearance
Clear yellow to orange-red

liquid
[2]

Boiling Point 285 °C (lit.) [2]

Density 1.031 g/mL at 25 °C (lit.) [2]

Experimental Protocol
This protocol is adapted from established procedures for the Williamson ether synthesis.[2][3]

[4]

Materials and Reagents:

4-Hydroxybenzaldehyde

1-Bromobutane

Anhydrous Potassium Carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Petroleum ether

Deionized water

Anhydrous sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Standard laboratory glassware (beakers, graduated cylinders, etc.)

Procedure:

Reaction Setup: In a 100 mL round-bottomed flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 4-hydroxybenzaldehyde (35 g, 287 mmol) and 1-bromobutane

(30.92 mL, 287 mmol) in 750 mL of N,N-dimethylformamide (DMF).[2]

Initiation: Stir the reaction mixture for 20 minutes under a nitrogen atmosphere.[2]

Addition of Base: Add anhydrous potassium carbonate (118.83 g, 860 mmol) to the flask.[2]

Reaction: Heat the mixture to 70 °C and continue stirring for 20 hours.[2] The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.[2]

Quench the reaction by adding an excess of water.[2]
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Transfer the mixture to a separatory funnel and extract the product with ethyl acetate.[2]

Combine the organic phases and wash them several times with water.[2]

Dry the organic layer over anhydrous sodium sulfate and then filter.[2]

Purification:

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the

crude product.

Purify the crude product by silica gel column chromatography using a mixture of petroleum

ether and ethyl acetate (20:1) as the eluent to afford the pure 4-butoxybenzaldehyde as

a brown oil.[2]

Safety Precautions:

All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all

times.

Refer to the Safety Data Sheets (SDS) for all chemicals used in this procedure.

1-Bromobutane is a flammable liquid and an irritant.

DMF is a skin and eye irritant.

Potassium carbonate can cause irritation upon contact.

Visualizations
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

